Methyl 3-bromo-5-(trifluoromethyl)benzoate

• IUPAC Name: methyl 3-bromo-5-(trifluoromethyl)benzoate
• InChI: InChI=1S/C9H6BrF3O2/c1-15-8(14)5-2-6(9(11,12)13)4-7(10)3-5/h2-4H,1H3
• InChI Key: CHJZZYDOCDJKFY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)Br)C(F)(F)F
• Molecular Formula: C9H6BrF3O2
• DSSTOX Substance ID: DTXSID40596699
• Molecular Weight: 283.04 g/mol
• CAS RN: 187331-46-0

Description

“Methyl 3-bromo-5-(trifluoromethyl)benzoate” is a chemical compound with the CAS Number: 187331-46-0. It has a molecular weight of 283.04 g/mol. The IUPAC name for this compound is methyl 3-bromo-5-(trifluoromethyl)benzoate.

Molecular Structure Analysis

The molecular formula of “Methyl 3-bromo-5-(trifluoromethyl)benzoate” is C9H6BrF3O2. The InChI code for this compound is 1S/C9H6BrF3O2/c1-15-8(14)5-2-6(9(11,12)13)4-7(10)3-5/h2-4H,1H3.

Physical And Chemical Properties Analysis

“Methyl 3-bromo-5-(trifluoromethyl)benzoate” is a liquid at ambient temperature. It has a molecular weight of 283.04 g/mol. The compound has a topological polar surface area of 26.3 Ų.

Scientific Research Applications

Synthetic Intermediate in Antitumor Agent Synthesis Methyl 3-bromo-5-(trifluoromethyl)benzoate serves as a crucial intermediate in the synthesis of antitumor agents. Wang Cong-zhan (2009) detailed its use in the synthesis of nilotinib, an antitumor agent, by combining it with other compounds. The synthesis achieved an overall yield of 40% based on one of its key intermediates (Wang Cong-zhan, 2009).

Role in Synthesis of Sugar Derivatives Methyl 3-bromo-5-(trifluoromethyl)benzoate is also used in the synthesis of complex sugar derivatives. For example, Baer and Hanna (1981) utilized it in the synthesis of d-forosamine, a component of antibiotics. This process involved multiple steps including palladium-catalyzed allylic amination (H. H. Baer & Zaher S. Hanna, 1981).

Crystal Structure Analysis The compound has been used in studies comparing crystal structures of related benzoic acid derivatives. Suchetan et al. (2016) analyzed its structural similarities and differences with other bromo-hydroxy-benzoic acid derivatives, contributing to the understanding of molecular interactions and crystal packing (P. A. Suchetan et al., 2016).

Organometallic Synthesis It also plays a role in organometallic synthesis. Porwisiak and Schlosser (1996) demonstrated its use in preparing synthetically useful reactions with various organometallic intermediates (J. Porwisiak & M. Schlosser, 1996).

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has the signal word “Warning” and the hazard statements H302, H315, H319, H335. The precautionary statements are P261, P271, P280.

Synthesis routes and methods I

Procedure details

To a solution of 3-bromo-5-(trifluoromethyl)benzoic acid (12.43 g, 0.04620 mol) in MeOH (200 mL) was added H2SO4 (8 mL). The reaction mixture was heated at reflux overnight and then concentrated to small volume. The residue was extracted with EtOAc and washed with water, brine, aq. sat. NaHCO3, and brine. The organic solution was concentrated to give methyl 3-bromo-5-(trifluoromethyl)benzoate (12.7 g, 92%). 1H NMR (300 MHz, CDCl3) δ: 8.36 (s, 1H), 8.23 (s, 1H), 7.95 (s, 1H), and 3.97 (s, 3H).

Synthesis routes and methods II

Procedure details

To a solution of 3-bromo-5-(trifluoromethyl)benzoic acid (3.00 g, 11.2 mmol) in Et2O (50 mL) was added a solution of CH2N2 in Et2O (2M, 50 mL, 100 mmol) at rt and the mixture was stirred for 10 min, concentrated and purified by CC (PE/EA=10/1) to give compound P42a (2.51 g, 80%) as a colorless oil.